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For Researchers, Scientists, and Drug Development Professionals

Abstract

Rengynic acid, a natural compound isolated from the seeds of Forsythia suspensa (Thunb.)
Vahl, has demonstrated notable antiviral properties, particularly against the Respiratory
Syncytial Virus (RSV). This technical guide provides a detailed overview of the chemical
structure, physicochemical properties, and known biological activities of Rengynic acid. It
includes a summary of its spectroscopic data, detailed experimental protocols for its isolation,
and an exploration of its potential therapeutic applications. This document is intended to serve
as a comprehensive resource for researchers and professionals engaged in natural product
chemistry, virology, and drug discovery.

Chemical Structure and Properties

Rengynic acid, systematically named 2-(1,4-dihydroxycyclohexyl)acetic acid, was first isolated
and characterized by Guo-Gang Zhang and his team.[1] The structure was elucidated through
extensive spectroscopic analysis.
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Chemical Structure:

While the initial publication did not specify the stereochemistry of the hydroxyl and
carboxymethyl groups on the cyclohexane ring, further studies are required for a complete
stereochemical assignment. The molecular formula of Rengynic acid is C8H1404, and its
molecular weight is 174.19 g/mol .

Physicochemical and Spectroscopic Data:

A comprehensive summary of the known physicochemical and spectroscopic data for
Rengynic acid is presented in the table below. This data is crucial for the identification and
characterization of the compound.
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Property Value Reference
Molecular Formula C8H1404

Molecular Weight 174.19 g/mol

CAS Number 517883-38-4

Appearance Not Reported

Melting Point Not Reported

Boiling Point Not Reported

Solubility Not Reported

Infrared (IR) Spectroscopy

Characteristic absorptions for

hydroxyl and carboxyl groups.

[1]

[1]

Mass Spectrometry (MS)

Consistent with the molecular
formula C8H1404.[1]

[1]

1H Nuclear Magnetic
Resonance (*H-NMR)

Spectroscopy

Signals corresponding to the
protons of the cyclohexyl ring

and the acetic acid moiety.[1]

[1]

13C Nuclear Magnetic
Resonance (13C-NMR)

Spectroscopy

Resonances confirming the
eight carbon atoms of the

structure.[1]

[1]

Biological Activity: Antiviral Effects

Rengynic acid has been identified as a potent antiviral agent against the Respiratory Syncytial

Virus (RSV) in in vitro studies.[1] RSV is a common respiratory virus that can cause severe

iliness, particularly in infants and older adults. The discovery of a novel anti-RSV compound

from a natural source like Forsythia suspensa is of significant interest for the development of

new therapeutic strategies.

Mechanism of Action
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The precise mechanism by which Rengynic acid exerts its antiviral effect on RSV has not
been fully elucidated. Further research is necessary to identify the specific viral or host cell
targets of Rengynic acid and to understand the signaling pathways involved in its antiviral
activity.

A hypothetical workflow for investigating the anti-RSV mechanism of Rengynic acid is
presented below.
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Caption: Hypothetical workflow for elucidating the anti-RSV mechanism of Rengynic acid.

Experimental Protocols

The following section details the experimental methodology for the isolation of Rengynic acid
from Forsythia suspensa seeds as described in the initial report.[1]

Isolation of Rengynic Acid

Objective: To isolate Rengynic acid from the seeds of Forsythia suspensa.
Materials:
o Dried seeds of Forsythia suspensa

e Methanol
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Silica gel for column chromatography

Appropriate solvents for elution (e.g., chloroform-methanol gradients)

Rotary evaporator

Freeze dryer
Procedure:

o Extraction: The dried and powdered seeds of Forsythia suspensa are extracted exhaustively
with methanol at room temperature. The methanolic extract is then concentrated under
reduced pressure using a rotary evaporator to yield a crude extract.

o Fractionation: The crude extract is subjected to column chromatography on a silica gel
column.

e Elution: The column is eluted with a gradient of increasing polarity, typically starting with
chloroform and gradually increasing the proportion of methanol.

« Purification: Fractions are collected and monitored by thin-layer chromatography (TLC).
Fractions containing the compound of interest are pooled and further purified by repeated
column chromatography or other purification techniques such as preparative high-
performance liquid chromatography (HPLC) until a pure compound is obtained.

o Characterization: The structure of the isolated pure compound is then elucidated using
spectroscopic methods including IR, MS, *H-NMR, and 3C-NMR.

The general workflow for the isolation and purification of Rengynic acid is depicted in the
following diagram.
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Caption: General workflow for the isolation and purification of Rengynic acid.
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Future Perspectives

Rengynic acid represents a promising lead compound for the development of novel antiviral
drugs. Future research should focus on the following areas:

» Total Synthesis: Development of a synthetic route to Rengynic acid and its analogs to
enable structure-activity relationship (SAR) studies.

o Stereochemical Determination: Unambiguous determination of the absolute and relative
stereochemistry of the chiral centers in the molecule.

e Mechanism of Action Studies: In-depth investigation of the molecular mechanism underlying
its anti-RSV activity.

 In Vivo Efficacy: Evaluation of the antiviral efficacy and safety of Rengynic acid in animal
models of RSV infection.

e Broad-Spectrum Antiviral Activity: Screening of Rengynic acid against a broader panel of
viruses to explore its potential as a broad-spectrum antiviral agent.

Conclusion

Rengynic acid, a dihydroxycyclohexyl acetic acid derivative from Forsythia suspensa, has
emerged as a natural product with significant antiviral potential against RSV. This technical
guide has summarized the current knowledge on its chemical structure, properties, and
biological activity. The provided experimental protocols and future research directions aim to
facilitate further investigation into this promising compound, with the ultimate goal of translating
this discovery into a clinically effective antiviral therapeutic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Anew compound from Forsythia suspensa (Thunb.) Vahl with antiviral effect on RSV -
PubMed [pubmed.ncbi.nim.nih.gov]

o To cite this document: BenchChem. [Rengynic Acid: A Comprehensive Technical Dossier].
BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b2810571/docs#rengynic-acid-a-comprehensive-
technical-dossier]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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